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Compound of Interest

Compound Name: CM-545

Cat. No.: B606742 Get Quote

An In-depth Technical Guide to the Core Properties of PCN-222/MOF-545

For Researchers, Scientists, and Drug Development Professionals

Introduction

PCN-222, also known as MOF-545, is a highly porous and exceptionally stable zirconium-

based metal-organic framework (MOF).[1][2] It is constructed from zirconium oxide clusters and

tetrakis(4-carboxyphenyl)porphyrin (TCPP) linkers.[3] Its unique structure, featuring large

pores, high surface area, and the presence of catalytically active porphyrin units, makes it a

subject of intense research for a variety of applications, including gas storage, catalysis,

sensing, and drug delivery.[4][5] This technical guide provides a comprehensive overview of the

physical and chemical properties of PCN-222/MOF-545, detailed experimental protocols for its

synthesis, and visualizations of key processes.

Physical and Chemical Properties
PCN-222/MOF-545 is characterized by its robust framework and distinctive physicochemical

properties. It exhibits remarkable thermal and chemical stability, maintaining its crystalline

structure in aqueous solutions across a wide pH range and at high temperatures.[4][6]

Table 1: Physical and Chemical Properties of PCN-222/MOF-545
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Property Value References

Molecular Formula C96H68N8O32Zr6 [7]

Zr6(μ3-O)4(μ3-

OH)4(OH)4(H2O)4(TCPP)2
[4]

CAS Number 1403461-06-2 [7]

Appearance Dark Purple Powder [7]

Morphology Rod-like or acicular crystals [4][7]

Particle Size
~500 x 50 nm (acicular

crystals)
[7]

1.0 μm (sonochemical

synthesis)
[8]

Pore Size 1.2 nm and 3.2 nm [9]

3.7 nm [10]

Pore Volume 1.5 cm³/g [7]

BET Surface Area 2260 m²/g [11]

2079 ± 6.9 m²/g [12]

Thermal Stability Decomposition at ~400°C [6]

Chemical Stability
Stable in water and acidic

conditions (pH 1-11)
[6][13]

Fluorescence
Excitation: 413 nm, Emission:

643 nm
[6]

Experimental Protocols
The synthesis of PCN-222/MOF-545 can be achieved through various methods, including

solvothermal synthesis, microwave-assisted synthesis, and continuous flow synthesis. The

choice of method can influence the material's properties, such as crystal size and morphology.
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Solvothermal Synthesis of PCN-222(H)
This method involves the reaction of a zirconium salt and the TCPP linker in a high-boiling point

solvent under elevated temperature and pressure.

Materials:

Zirconium tetrachloride (ZrCl4)

meso-Tetra(4-carboxyphenyl)porphyrin (H2TCPP)

N,N-Dimethylformamide (DMF)

Formic acid (modulator)

Acetone

Procedure:

Dissolve 42 mg of ZrCl4 in 20 mL of DMF and stir for 30 minutes.[14]

Add 60 mg of H2TCPP to the solution and stir for an additional 10 minutes.[14]

Introduce 5 mL of formic acid to the mixture.[14]

Transfer the solution to a 100 mL thick-walled pressure-resistant flask and heat at 120°C for

16 hours.[14]

After cooling to room temperature, collect the resulting precipitate by centrifugation.[14]

Wash the product repeatedly with DMF and acetone.[14]

Dry the final product under vacuum at 80°C.[14]

Microwave-Assisted Synthesis of PCN-222(M) (M = Co,
Ni, Cu, Zn)
This one-pot, three-step method significantly reduces the reaction time.
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Materials:

Zirconyl chloride octahydrate (ZrOCl2·8H2O)

2-Fluorobenzoic acid (2FBA)

meso-Tetra(4-carboxyphenyl)porphyrin (TCPP(H2))

Metal chloride (MCl2; e.g., CoCl2, NiCl2, CuCl2, ZnCl2)

N,N-Dimethylformamide (DMF)

Procedure:

Step 1: Zr Precluster Formation: In a microwave reactor, react ZrOCl2 with 2-fluorobenzoic

acid in DMF at 140°C for 5 minutes (70 W).[15]

Step 2: Porphyrin Metalation: In the same pot, add TCPP(H2) and the desired metal chloride

(MCl2) in a 1:5 molar ratio. Heat at 175°C for 5 minutes under microwave irradiation (85 W).

[15]

Step 3: MOF Formation: Combine the solutions from Step 1 and Step 2 and heat in the

microwave reactor at 140°C for 20 minutes (100 W).[15]

Collect the product by filtration, wash with DMF, and dry.

Characterization
The synthesized PCN-222/MOF-545 is typically characterized using a suite of analytical

techniques to confirm its structure, porosity, and purity.

Table 2: Common Characterization Techniques for PCN-222/MOF-545
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Technique Purpose Key Findings References

Powder X-Ray

Diffraction (PXRD)

To confirm the

crystalline structure

and phase purity.

Intensive peaks at 2θ

= 2.5°, 4.9°, 6.6°, 7.1°,

and 9.9°.

[4][14]

Fourier-Transform

Infrared (FTIR)

Spectroscopy

To identify functional

groups and confirm

linker coordination.

Peaks around 1691

cm⁻¹ and 1417 cm⁻¹

(carboxylate

stretches).

[4]

Scanning Electron

Microscopy (SEM)

To visualize the

morphology and

particle size.

Typically shows rod-

like structures.
[4]

N2 Adsorption-

Desorption Isotherms

To determine the

surface area and pore

size distribution.

Provides BET surface

area and pore volume.
[12]

Thermogravimetric

Analysis (TGA)

To assess thermal

stability.

Determines the

decomposition

temperature.

[8]

Mechanism of Action and Applications
PCN-222/MOF-545 does not have a biological signaling pathway in the traditional sense. Its

"mechanism of action" is dependent on its application, which often leverages its porous nature

and the catalytic or photosensitizing properties of the porphyrin linker.

Catalysis
The porphyrin macrocycle within the MOF structure can be metalated with various transition

metals, creating active sites for catalysis. For example, PCN-222(Fe) has been shown to act as

a biomimetic catalyst. The mechanism often involves the interaction of substrates with the

metal center within the porphyrin ring, facilitated by the MOF's porous structure which allows

for substrate diffusion.
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Caption: Generalized catalytic cycle in PCN-222/MOF-545.

Drug Delivery
The high porosity and large pore volume of PCN-222/MOF-545 make it a promising candidate

for drug delivery applications. Drugs can be loaded into the pores of the MOF, and their release

can be triggered by specific stimuli, such as a change in pH. For instance, PCN-222 has been

investigated for the pH-responsive controlled release of the anticancer drug oridonin.[9] The

acidic environment of tumor tissues can facilitate the release of the encapsulated drug.
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Caption: Workflow for pH-responsive drug delivery using PCN-222/MOF-545.

Conclusion
PCN-222/MOF-545 is a versatile and robust material with significant potential in various

scientific and biomedical fields. Its well-defined porous structure, high stability, and the

functional versatility of its porphyrin linker make it an exciting platform for the development of

advanced catalysts, sensors, and drug delivery systems. Further research into surface

functionalization and the exploration of its interactions with biological systems will undoubtedly

unlock new applications for this remarkable metal-organic framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b606742?utm_src=pdf-body-img
https://www.benchchem.com/product/b606742?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. MOF-545 | Berkeley Global Science Institute [globalscience.berkeley.edu]

2. Continuous flow synthesis of PCN-222 (MOF-545) with controlled size and morphology: a
sustainable approach for efficient production - Green Chemistry (RSC Publishing)
[pubs.rsc.org]

3. A review on zirconium-based metal–organic frameworks: synthetic approaches and
biomedical applications - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00735A
[pubs.rsc.org]

4. PCN-222 metal–organic framework: a selective and highly efficient sorbent for the
extraction of aspartame from gum, juice, and diet soft drink before its spectrophotometric
determination - PMC [pmc.ncbi.nlm.nih.gov]

5. Zirconium-based metal–organic frameworks: the relation between linker connectivity,
structure stability, and catalytic activity towards organophosphat ... - Inorganic Chemistry
Frontiers (RSC Publishing) DOI:10.1039/D4QI01366B [pubs.rsc.org]

6. PCN-222(H) | CAS: 1403461-06-2 [m.chemsoon.com.cn]

7. PCN-222 (H) - CD Bioparticles [cd-bioparticles.net]

8. researchgate.net [researchgate.net]

9. scienceopen.com [scienceopen.com]

10. DNA-Functionalized Metal–Organic Framework Nanoparticles for Intracellular Delivery of
Proteins - PMC [pmc.ncbi.nlm.nih.gov]

11. pubs.acs.org [pubs.acs.org]

12. researchgate.net [researchgate.net]

13. Synthesis and characterization of PCN-222 metal organic framework and its application
for removing perfluorooctane sulfonate from water - Xi'an Jiaotong University
[scholar.xjtu.edu.cn:443]

14. mdpi.com [mdpi.com]

15. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [physical and chemical properties of CM-545].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606742#physical-and-chemical-properties-of-cm-
545]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://globalscience.berkeley.edu/mof-545
https://pubs.rsc.org/en/content/articlelanding/2023/gc/d3gc02774k
https://pubs.rsc.org/en/content/articlelanding/2023/gc/d3gc02774k
https://pubs.rsc.org/en/content/articlelanding/2023/gc/d3gc02774k
https://pubs.rsc.org/en/content/articlehtml/2024/ma/d3ma00735a
https://pubs.rsc.org/en/content/articlehtml/2024/ma/d3ma00735a
https://pubs.rsc.org/en/content/articlehtml/2024/ma/d3ma00735a
https://pmc.ncbi.nlm.nih.gov/articles/PMC7085135/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7085135/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7085135/
https://pubs.rsc.org/en/content/articlehtml/2024/qi/d4qi01366b
https://pubs.rsc.org/en/content/articlehtml/2024/qi/d4qi01366b
https://pubs.rsc.org/en/content/articlehtml/2024/qi/d4qi01366b
https://m.chemsoon.com.cn/product/1403461-06-2.html
https://www.cd-bioparticles.net/p/8961/pcn-222-h
https://www.researchgate.net/publication/349488494_Sonochemical_synthesis_of_Zr-based_porphyrinic_MOF-525_and_MOF-545_Enhancement_in_catalytic_and_adsorption_properties
https://www.scienceopen.com/document_file/ae3fbc05-7018-4113-8a89-b1d3dea76f59/PubMedCentral/ae3fbc05-7018-4113-8a89-b1d3dea76f59.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8212418/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8212418/
https://pubs.acs.org/doi/10.1021/ic300825s
https://www.researchgate.net/figure/Material-characterisation-for-pristine-and-loaded-PCN-222-and-PCN-224-assemblies-a_fig2_364137954
https://scholar.xjtu.edu.cn/en/publications/synthesis-and-characterization-of-pcn-222-metal-organic-framework/
https://scholar.xjtu.edu.cn/en/publications/synthesis-and-characterization-of-pcn-222-metal-organic-framework/
https://scholar.xjtu.edu.cn/en/publications/synthesis-and-characterization-of-pcn-222-metal-organic-framework/
https://www.mdpi.com/2227-9717/11/4/1042
https://pubs.acs.org/doi/10.1021/acs.organomet.9b00273
https://www.benchchem.com/product/b606742#physical-and-chemical-properties-of-cm-545
https://www.benchchem.com/product/b606742#physical-and-chemical-properties-of-cm-545
https://www.benchchem.com/product/b606742#physical-and-chemical-properties-of-cm-545
https://www.benchchem.com/product/b606742#physical-and-chemical-properties-of-cm-545
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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